Cas no 162150-53-0 (N-Benzyl-N-[(R)-2-hydroxypropyl][(S)-2-(Boc-amino)propanamide])

• Product Name: N-Benzyl-N-[(R)-2-hydroxypropyl][(S)-2-(Boc-amino)propanamide]
• CAS No: 162150-53-0
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• MDL: MFCD30378924
• CID: 4611154
• Update Time: 2025-08-05

N-Benzyl-N-[(R)-2-hydroxypropyl][(S)-2-(Boc-amino)propanamide] Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-[(R)-2-hydroxypropyl][(S)-2-(Boc-amino)propanamide]
• Carbamic acid, [2-[(2-hydroxypropyl)(phenylmethyl)amino]-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester, [R-(R*,S*)]- (9CI)

• MDL： MFCD30378924
• Inchi： 1S/C18H28N2O4/c1-13(21)11-20(12-15-9-7-6-8-10-15)16(22)14(2)19-17(23)24-18(3,4)5/h6-10,13-14,21H,11-12H2,1-5H3,(H,19,23)/t13-,14+/m1/s1
• InChI Key： PTWIWPBSPWMQEU-KGLIPLIRSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](C)C(N(C[C@H](O)C)CC1=CC=CC=C1)=O

Additional information on N-Benzyl-N-[(R)-2-hydroxypropyl][(S)-2-(Boc-amino)propanamide]

N-Benzyl-N-[(R)-2-hydroxypropyl][(S)-2-(Boc-amino)propanamide: A Comprehensive Overview

N-Benzyl-N-[(R)-2-hydroxypropyl][(S)-2-(Boc-amino)propanamide (CAS No. 162150-53-0) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as Boc-amino propanamide derivative, has garnered attention due to its unique structural properties and promising biological activity. The molecule consists of a benzyl group, a hydroxypropyl chain, and a Boc (tert-butoxycarbonyl) protected amino propanamide moiety, making it a versatile building block in organic synthesis.

The synthesis of N-Benzyl-N-[(R)-2-hydroxypropyl][(S)-2-(Boc-amino)propanamide typically involves multi-step reactions, including nucleophilic substitution, amide bond formation, and stereo-specific protection strategies. The presence of the Boc group allows for precise control over the reactivity of the amino group during subsequent reactions, which is crucial for constructing bioactive molecules with defined stereochemistry.

Recent studies have highlighted the role of this compound in drug discovery efforts, particularly in the development of peptide-based therapeutics. The stereochemistry at the hydroxy and amino groups plays a pivotal role in determining the compound's interaction with biological targets, such as enzymes or receptors. Researchers have employed computational modeling techniques to predict the binding affinity and selectivity of this compound towards specific protein targets, providing valuable insights into its potential therapeutic applications.

In addition to its role in drug design, N-Benzyl-N-[(R)-2-hydroxypropyl][(S)-2-(Boc-amino)propanamide has been explored as a precursor for synthesizing advanced materials. Its ability to form stable amide bonds makes it an ideal candidate for constructing polymers with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated the feasibility of using this compound to develop biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The compound's chiral centers also make it an attractive substrate for asymmetric catalysis studies. Enzymatic resolutions and organocatalytic approaches have been employed to synthesize enantiomerically enriched derivatives of this compound, which are essential for studying stereochemical effects in biological systems. These investigations have contributed significantly to our understanding of chiral recognition processes in chemical biology.

From an environmental perspective, the synthesis and application of N-Benzyl-N-[(R)-2-hydroxypropyl][(S)-2-(Boc-amino)propanamide have been evaluated for their sustainability metrics. Green chemistry principles have been integrated into its production processes to minimize waste generation and reduce energy consumption. For instance, solvent-free reaction conditions and recyclable catalysts have been implemented to enhance the eco-friendliness of this compound's manufacturing.

In conclusion, N-Benzyl-N-[(R)-2-hydroxypropyl][(S)-2-(Boc-amino)propanamide (CAS No. 162150-53-0) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its structural complexity, coupled with its stereochemical attributes, positions it as a valuable tool for advancing both fundamental research and industrial innovations. As ongoing studies continue to uncover new facets of its utility, this compound is poised to play an increasingly important role in shaping future developments in organic synthesis and drug discovery.